Cas no 1567963-03-4 ((1S)-1-(2,6-difluoro-3-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,6-difluoro-3-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1567963-03-4
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 5781743
• PubChem ID: 104373852
• Update Time: 2023-12-26

(1S)-1-(2,6-difluoro-3-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1567963-03-4
• EN300-1930057
• (1S)-1-(2,6-difluoro-3-methylphenyl)-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C9H7F5O/c1-4-2-3-5(10)6(7(4)11)8(15)9(12,13)14/h2-3,8,15H,1H3/t8-/m0/s1
• InChI Key： CYCFXGBPIMTGQX-QMMMGPOBSA-N
• SMILES： FC1C(C)=CC=C(C=1[C@@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes